Cas no 2137769-05-0 (1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid)

• Product name: 1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid
• CAS No: 2137769-05-0
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5760344
• PubChem ID: 165449752

1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-714794
• 1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid
• 2137769-05-0

• Inchi： 1S/C12H19N3O3/c1-7(12(2,3)4)10(16)13-9-8(11(17)18)6-15(5)14-9/h6-7H,1-5H3,(H,17,18)(H,13,14,16)
• InChI Key： IGUIQCQVAZHMEG-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)(C)C)NC1C(C(=O)O)=CN(C)N=1

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2137769-05-0)

In the realm of organic chemistry and pharmaceutical research, 1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2137769-05-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and carboxylic acid functional group, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its synthetic versatility and bioactivity, making it a subject of ongoing studies in medicinal chemistry.

The molecular structure of 1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid features a 1H-pyrazole ring substituted with a methyl group at the 1-position and a 2,3,3-trimethylbutanamido moiety at the 3-position. The presence of a carboxylic acid group at the 4-position enhances its reactivity, enabling it to participate in various chemical transformations. This structural complexity aligns with current trends in small molecule drug development, where researchers seek compounds with tailored functionalities for targeted therapies.

One of the most frequently asked questions about CAS No. 2137769-05-0 revolves around its synthetic routes and purification methods. Recent advancements in green chemistry have prompted scientists to explore eco-friendly synthesis protocols for this compound, minimizing waste and energy consumption. Additionally, its potential as a building block for biologically active molecules has sparked interest in optimizing its yield and purity for industrial-scale production.

From a pharmacological perspective, 1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid is often discussed in the context of enzyme inhibition and receptor modulation. Its pyrazole-carboxylic acid scaffold is known to interact with various biological targets, making it a candidate for therapeutic agent design. For instance, similar structures have shown promise in anti-inflammatory and antimicrobial applications, though further studies are needed to validate its efficacy.

In the field of material science, this compound’s thermal stability and solubility properties are under investigation. Its ability to form hydrogen bonds and coordination complexes makes it a potential candidate for advanced polymer development or catalysis. Researchers are also exploring its use in supramolecular chemistry, where its molecular recognition capabilities could be harnessed for sensor technologies.

As the demand for specialty chemicals grows, CAS No. 2137769-05-0 is increasingly mentioned in patent literature and academic publications. Its compatibility with high-throughput screening platforms and combinatorial chemistry techniques further underscores its relevance in modern research. For those seeking custom synthesis or bulk procurement, understanding its structure-activity relationship (SAR) is critical for optimizing performance in end-use applications.

In summary, 1-methyl-3-(2,3,3-trimethylbutanamido)-1H-pyrazole-4-carboxylic acid represents a multifaceted compound with broad implications across pharmaceuticals, materials, and chemical synthesis. Its CAS No. 2137769-05-0 serves as a key identifier for researchers navigating the complexities of heterocyclic chemistry. As innovation continues to drive the chemical industry, this compound is poised to remain a focal point for interdisciplinary research and technological advancement.